ethyl 5-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)methoxy]-1-(3-chlorophenyl)-2-methyl-1H-indole-3-carboxylate

• Molecular Formula: C21H20ClN5O3S
• Molecular Weight: 457.9 g/mol
• IUPAC Name: ethyl 5-[(4-amino-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methoxy]-1-(3-chlorophenyl)-2-methylindole-3-carboxylate
• InChI: InChI=1S/C21H20ClN5O3S/c1-3-29-20(28)19-12(2)26(14-6-4-5-13(22)9-14)17-8-7-15(10-16(17)19)30-11-18-24-25-21(31)27(18)23/h4-10H,3,11,23H2,1-2H3,(H,25,31)
• InChI Key: RZBNEZGFNNOHEC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OCC3=NNC(=S)N3N)C4=CC(=CC=C4)Cl)C

Description

Ethyl 5-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)methoxy]-1-(3-chlorophenyl)-2-methyl-1H-indole-3-carboxylate is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 5-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)methoxy]-1-(3-chlorophenyl)-2-methyl-1H-indole-3-carboxylate is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of bacteria and fungi. Additionally, it has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 5-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)methoxy]-1-(3-chlorophenyl)-2-methyl-1H-indole-3-carboxylate in lab experiments is its versatility. It can be used in a variety of assays, including cell viability assays, enzyme assays, and fluorescence assays. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of ethyl 5-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)methoxy]-1-(3-chlorophenyl)-2-methyl-1H-indole-3-carboxylate. One area of interest is the development of more efficient and cost-effective synthesis methods. Another area of interest is the study of the compound's potential applications in the treatment of other diseases, such as Alzheimer's and Parkinson's. Additionally, the development of new assays and techniques for studying the compound's mechanism of action and biochemical and physiological effects could lead to new discoveries and applications.

Synthesis Methods

The synthesis of ethyl 5-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)methoxy]-1-(3-chlorophenyl)-2-methyl-1H-indole-3-carboxylate involves a multi-step process that includes the reaction of 3-chloroaniline with ethyl 2-methyl-3-oxoindole-5-carboxylate, followed by the reaction with thiosemicarbazide and sodium carbonate, and finally, the reaction with paraformaldehyde and hydrochloric acid. The yield of the final product is around 50%.

Scientific Research Applications

Ethyl 5-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)methoxy]-1-(3-chlorophenyl)-2-methyl-1H-indole-3-carboxylate has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to have anticancer, antimicrobial, and antifungal properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.